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Compound of Interest

Compound Name: Lauroylcarnitine chloride

Cat. No.: B151927

Technical Support Center: Lauroyl-L-carnitine
Chloride

Welcome to the technical support center for Lauroyl-L-carnitine chloride. This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
on improving the stability and handling of Lauroyl-L-carnitine chloride for experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is Lauroyl-L-carnitine chloride and what are its primary uses in research?

Al: Lauroyl-L-carnitine chloride is an acylcarnitine, a quaternary ammonium-containing cationic
surfactant, and an orally active absorption enhancer.[1][2][3] In research, it is commonly used
to improve the oral bioavailability of peptide compounds and to permeabilize cell membranes,
such as porcine enterocytes, for the delivery of polar molecules.[1][2][4]

Q2: What are the key chemical and physical properties of Lauroyl-L-carnitine chloride?

A2: Lauroyl-L-carnitine chloride is a solid, hygroscopic compound, meaning it readily absorbs
moisture from the air.[5] It has a molecular weight of approximately 380.0 g/mol .[2][5] A 1%
agueous solution is acidic, with a pH of about 2.5.[5][6] It is generally stable under
recommended storage conditions but is incompatible with strong acids, alkalis, and strong
oxidizing or reducing agents.[7][8]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b151927?utm_src=pdf-interest
https://www.medchemexpress.com/lauroyl-l-carnitine-chloride.html
https://www.caymanchem.com/product/26550/lauroyl-l-carnitine-chloride
https://www.targetmol.com/compound/lauroyl-l-carnitine_%28chloride%29
https://www.medchemexpress.com/lauroyl-l-carnitine-chloride.html
https://www.caymanchem.com/product/26550/lauroyl-l-carnitine-chloride
https://www.caymanchem.com/product/26571/lauroyl-l-carnitine-d3-chloride
https://www.vulcanchem.com/product/vc4814947
https://www.caymanchem.com/product/26550/lauroyl-l-carnitine-chloride
https://www.vulcanchem.com/product/vc4814947
https://www.vulcanchem.com/product/vc4814947
https://patents.google.com/patent/CN101774934B/en
https://file.medchemexpress.com/batch_PDF/HY-130321/Lauroyl-L-carnitine-chloride-SDS-MedChemExpress.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-130321S-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q3: How should I properly store Lauroyl-L-carnitine chloride?

A3: Proper storage is critical to maintain the compound's stability. The solid powder should be
stored at -20°C in a tightly sealed container to protect it from moisture.[2][5] Stock solutions
should be stored at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month).[1][7] Always seal containers tightly and protect from moisture.[1][7]

Q4: What personal protective equipment (PPE) should be used when handling this compound?

A4: When handling Lauroyl-L-carnitine chloride, standard laboratory PPE is required. This
includes safety goggles with side-shields, protective gloves, and a lab coat.[7] Work should be
conducted in a well-ventilated area or under an appropriate exhaust hood to avoid the
formation and inhalation of dust or aerosols.[7][8]

Troubleshooting Guides

Problem: The compound is difficult to dissolve or precipitates out of solution.
e Q: I'm having trouble dissolving Lauroyl-L-carnitine chloride in my solvent. What can | do?

o A: Lauroyl-L-carnitine chloride has limited solubility in aqueous solutions but is more
soluble in organic solvents like DMSO.[1][2] For preparing a stock solution, use newly
opened, anhydrous DMSO, as the compound's solubility can be significantly impacted by
hygroscopic (water-containing) DMSO.[1][9] To aid dissolution, gentle heating and/or
sonication can be applied.[1][3]

e Q: My compound precipitates after | dilute my DMSO stock into an aqueous buffer. How can
| prevent this?

o A: This is a common issue when diluting a compound from a high-concentration organic
stock into an aqueous medium. To improve stability in aqueous solutions for in vivo
experiments, a co-solvent system is recommended. A frequently used formulation is a
mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1][3] When
preparing this, add each solvent sequentially and ensure the solution is clear before
adding the next component.[3] For in vitro assays, minimize the final concentration of
DMSO in your culture medium, typically keeping it below 0.5%.
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Problem: | am observing inconsistent results between experiments.

e Q: My experimental results vary from batch to batch. Could this be related to the compound's
stability?

o A:Yes, inconsistency can be a sign of compound degradation. Lauroyl-L-carnitine chloride
is hygroscopic, and moisture absorption can affect its mass and stability.[5] Ensure you
are weighing the compound in a low-humidity environment and storing it properly in a
desiccator after opening. For working solutions, especially for in vivo use, it is highly
recommended to prepare them freshly on the day of the experiment.[1] Do not use stock
solutions that have been stored improperly or for longer than the recommended periods.

¢ Q: Could the pH of my solution be affecting the compound's stability and my results?

o A: While specific data on pH-dependent degradation is limited, the compound is known to
be incompatible with strong acids and alkalis.[7][8] Given that a 1% aqueous solution is
acidic (pH 2.5), the pH of your final experimental medium could potentially influence its
structure and activity.[5] Maintain a consistent, physiologically relevant pH in your
experiments and check for any visible signs of instability, like cloudiness or precipitation,
when the compound is added to your system.

Data Presentation

Table 1: Storage and Stability of Lauroyl-L-carnitine Chloride
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Storage . Key
Form Duration . .
Temperature Considerations

Store in a tightly

sealed container,

Solid Powder -20°C > 4 years[2]
protected from
moisture.[5][7]
Use anhydrous
Stock Solution in solvent; seal tightly to
-80°C Up to 6 months[1][7] )
Solvent prevent moisture

absorption.[1]

o Suitable for short-term
Stock Solution in

-20°C Up to 1 month[1][7] storage; ensure it is
Solvent
well-sealed.[1]
It is recommended to
In Vivo Working prepare fresh
] N/A Use Same Day ) )
Solution solutions daily for

experiments.[1][3]

Table 2: Solubility of Lauroyl-L-carnitine Chloride
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Solvent Concentration Notes

Sonication and use of new,
DMSO 30-50 mg/mL[1][3][5] anhydrous DMSO is
recommended.[1][3]

Ethanol 20 mg/mL[4][9]
DMF 20 mg/mL[4][9]
] Specific concentration not well
Methanol Slightly Soluble[2] ]
defined.
_ A 1% aqueous solution has a
Water Slightly Soluble[2]
pH of 2.5.[5]
Using 10% DMSO, 40%
In Vivo Formulation =>1.25 mg/mL[1] PEG300, 5% Tween-80, 45%

Saline.[1]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution (e.g., 50 mg/mL in DMSO)

 Allow the vial of solid Lauroyl-L-carnitine chloride to equilibrate to room temperature before
opening to minimize moisture condensation.

e Weigh the desired amount of powder in a low-humidity environment.
e Add the appropriate volume of new, anhydrous DMSO to achieve a 50 mg/mL concentration.
» Vortex the solution thoroughly.

« If dissolution is not complete, place the vial in an ultrasonic water bath for 10-15 minutes.
Gentle warming can also be applied.

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in tightly
sealed vials.

» Store the aliquots at -80°C for up to 6 months.[1][7]
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Protocol 2: Preparation of an In Vivo Working Solution (e.g., 1.25 mg/mL)

This protocol is based on a formulation containing 10% DMSO, 40% PEG300, 5% Tween-80,
and 45% Saline and should be prepared fresh daily.[1]

e Begin with a pre-made, high-concentration stock solution of Lauroyl-L-carnitine chloride in
DMSO (e.g., 12.5 mg/mL).

o To prepare 1 mL of working solution, add the solvents in the following order, ensuring the
solution is mixed and clear after each addition:

o

Start with 400 uL of PEG300.

[¢]

Add 100 pL of the 12.5 mg/mL DMSO stock solution and mix thoroughly.

o

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

[e]

Add 450 pL of saline to bring the total volume to 1 mL.

» Vortex the final solution well. If any precipitation or phase separation occurs, sonication or
gentle warming may be used to aid dissolution.[1]

o Use the freshly prepared working solution for your experiment on the same day.[1][3]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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